Cas no 932705-76-5 (Tert-butyl 2,6-dichloro-5-fluoronicotinate)

• Product Name: Tert-butyl 2,6-dichloro-5-fluoronicotinate
• CAS No: 932705-76-5
• MF: C₁₀H₁₀Cl₂FNO₂
• MW: 266.096304416656
• CID: 6782709
• PubChem ID: 59585008
• Update Time: 2025-05-23

Tert-butyl 2,6-dichloro-5-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2,6-dichloro-5-fluoronicotinate
• Tert-butyl2,6-dichloro-5-fluoronicotinate
• DB-125944
• tert-butyl 2,6-dichloro-5-fluoropyridine-3-carboxylate
• TQP0721
• SCHEMBL3540349
• 932705-76-5
• G61727
• HXYVUXHYSDLMPJ-UHFFFAOYSA-N

• Inchi： 1S/C10H10Cl2FNO2/c1-10(2,3)16-9(15)5-4-6(13)8(12)14-7(5)11/h4H,1-3H3
• InChI Key： HXYVUXHYSDLMPJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 265.0072621g/mol
• Monoisotopic Mass: 265.0072621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Tert-butyl 2,6-dichloro-5-fluoronicotinate

Comprehensive Overview of Tert-butyl 2,6-dichloro-5-fluoronicotinate (CAS No. 932705-76-5)

Tert-butyl 2,6-dichloro-5-fluoronicotinate (CAS No. 932705-76-5) is a specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl ester group and halogenated pyridine core, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, crop protection, and material science applications.

The compound's 2,6-dichloro-5-fluoro substitution pattern enhances its reactivity, enabling selective modifications for targeted molecular designs. This attribute aligns with the growing demand for precision chemistry in developing novel therapeutics and sustainable agrochemicals. Recent trends in green chemistry have also spurred interest in optimizing synthetic routes for derivatives like Tert-butyl 2,6-dichloro-5-fluoronicotinate, minimizing environmental impact while maintaining high yields.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for research purposes. Its stability under controlled conditions makes it suitable for long-term storage, a feature often queried by laboratories managing chemical inventories. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) positions it as a versatile building block in medicinal chemistry.

Emerging topics like AI-driven molecular design and high-throughput screening have further amplified the significance of 932705-76-5. Computational models frequently incorporate such halogenated nicotinates to predict bioactivity or optimize pharmacokinetic properties. This intersection of computational and synthetic chemistry addresses frequent search queries about accelerated drug development and structure-activity relationships.

Regulatory compliance and safety data for Tert-butyl 2,6-dichloro-5-fluoronicotinate are meticulously documented, catering to industrial and academic users prioritizing risk assessment protocols. While not classified as hazardous under standard guidelines, proper handling procedures—such as using personal protective equipment (PPE)—are recommended, reflecting broader discussions on laboratory safety best practices.

In summary, CAS No. 932705-76-5 exemplifies the critical role of niche intermediates in advancing life sciences and sustainable technologies. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research trends ensure its continued relevance in global scientific endeavors.